Cas no 30377-23-2 (N-ethyl-4,6-dimethyl-1,3,5-triazin-2-amine)

N-Ethyl-4,6-dimethyl-1,3,5-triazin-2-amine is a substituted triazine derivative with applications in agrochemical and pharmaceutical research. Its molecular structure, featuring an ethylamino group at the 2-position and methyl substituents at the 4- and 6-positions, contributes to its stability and reactivity in synthetic pathways. The compound is valued for its role as an intermediate in the synthesis of herbicides and fungicides, offering selective activity against target organisms. Its well-defined chemical properties, including moderate solubility in organic solvents and predictable degradation kinetics, make it a reliable building block for specialized formulations. The compound is typically handled under controlled conditions due to its potential reactivity with strong acids or bases.
N-ethyl-4,6-dimethyl-1,3,5-triazin-2-amine structure
30377-23-2 structure
Product Name:N-ethyl-4,6-dimethyl-1,3,5-triazin-2-amine
CAS No:30377-23-2
MF:C7H12N4
MW:152.196980476379
CID:316310
PubChem ID:35309
Update Time:2025-11-03

N-ethyl-4,6-dimethyl-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazin-2-amine,N-ethyl-4,6-dimethyl-
    • N-ethyl-4,6-dimethyl-1,3,5-triazin-2-amine
    • 30377-23-2
    • SCHEMBL10308806
    • EN300-1600060
    • DTXSID00275291
    • Inchi: 1S/C7H12N4/c1-4-8-7-10-5(2)9-6(3)11-7/h4H2,1-3H3,(H,8,9,10,11)
    • InChI Key: BKAURVRIEPTIAG-UHFFFAOYSA-N
    • SMILES: N(C1N=C(C)N=C(C)N=1)CC

Computed Properties

  • Exact Mass: 152.10636
  • Monoisotopic Mass: 152.106196
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.7
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.105
  • Boiling Point: 317.9°Cat760mmHg
  • Flash Point: 146°C
  • Refractive Index: 1.558
  • PSA: 50.7

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Additional information on N-ethyl-4,6-dimethyl-1,3,5-triazin-2-amine

N-Ethyl-4,6-Dimethyl-1,3,5-Triazin-2-Amine: A Comprehensive Overview

N-Ethyl-4,6-Dimethyl-1,3,5-Triazin-2-Amine, commonly referred to by its CAS number 30377-23-2, is a versatile organic compound with significant applications in various industries. This compound belongs to the class of triazines, which are heterocyclic aromatic compounds containing three nitrogen atoms in a six-membered ring. The structure of N-Ethyl-4,6-Dimethyl-1,3,5-Triazin-2-Amine features a central triazine ring with ethyl and methyl substituents at specific positions, contributing to its unique chemical properties and reactivity.

The synthesis of N-Ethyl-4,6-Dimethyl-1,3,5-Triazin-2-Amine involves a multi-step process that typically begins with the preparation of the triazine ring. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to enhance reaction yields and reduce production time. These innovations not only improve the scalability of the synthesis process but also align with the growing demand for sustainable chemical manufacturing practices.

One of the most notable applications of N-Ethyl-4,6-Dimethyl-1,3,5-Triazin-2-Amine is in the field of agrochemicals. This compound serves as an intermediate in the production of herbicides and fungicides due to its ability to inhibit specific enzymatic pathways in target organisms. Recent studies have demonstrated its effectiveness in controlling invasive plant species and fungal infections in crops. Moreover, its selectivity towards certain pests makes it a valuable component in integrated pest management systems.

In addition to its agricultural applications, N-Ethyl-4,6-Dimethyl-1,3,5-Triazin-2-Amine has found utility in pharmaceutical research. Its unique structure allows it to act as a scaffold for drug development targeting various diseases. For example, derivatives of this compound have shown promise in anti-cancer studies by selectively inhibiting tumor growth without causing significant toxicity to healthy cells. This discovery underscores the potential of CAS 30377-23-2 as a lead compound for developing novel therapeutic agents.

The chemical stability and reactivity of N-Ethyl-4,6-Dimethyl-1,3,5-Triazin_ain make it an attractive candidate for use in polymer chemistry as well. Researchers have investigated its role as a cross-linking agent in the production of high-performance polymers. These polymers exhibit enhanced mechanical properties and thermal stability compared to traditional materials. Such advancements highlight the versatility of this compound across diverse industrial sectors.

From an environmental perspective, understanding the fate and behavior of CAS 30377_23_2 in natural systems is crucial for ensuring its safe use. Recent environmental impact assessments have focused on determining its biodegradation rates under various conditions and its potential toxicity to aquatic organisms. These studies aim to provide guidelines for responsible handling and disposal practices to minimize ecological risks.

In conclusion,
N-Ethyl_4_6_Dimethyl_1_3_5_Triazin_ain (CAS 30377_23_2) stands out as a multifaceted compound with significant contributions across multiple fields.
Its versatility is evident from its applications in agrochemicals,
pharmaceuticals,
and polymer chemistry.
Ongoing research continues to uncover new potential uses while addressing environmental concerns associated with its production and application.
As technology advances,
we can expect even more innovative uses for this remarkable compound.
Its role as a key intermediate underscores its importance in modern chemical industries,
making it an essential focus for future scientific exploration.

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